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Introduction

In the realm of analytical chemistry, particularly in titrimetric analysis, the accuracy of results

hinges on the precise concentration of the titrant. A primary standard is a substance of high

purity that is used to standardize a titrant solution. Benzoic acid (C₆H₅COOH) is a widely

recognized and utilized primary standard for the standardization of basic solutions, such as

sodium hydroxide (NaOH), in academic and industrial laboratories.[1][2][3] Its suitability stems

from a combination of desirable properties, including high purity, stability, and a relatively high

molar mass.[1]

Properties of Benzoic Acid as a Primary Standard

Benzoic acid's utility as a primary standard is underpinned by several key characteristics:

High Purity: It is readily available in a highly purified form (≥99.5%), which is essential for

accurate standardization.[4]

Stability: Benzoic acid is stable under normal laboratory conditions. It is not hygroscopic,

meaning it does not readily absorb moisture from the atmosphere, which could alter its

mass.[1]

High Molar Mass: With a molar mass of 122.12 g/mol , weighing errors are minimized,

leading to more accurate concentration calculations.[1][5]
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Solubility: While only slightly soluble in cold water, its solubility increases significantly in hot

water and in alcohols, allowing for convenient preparation of standard solutions.[5][6][7]

Well-Defined Reaction: It reacts with strong bases like sodium hydroxide in a clear 1:1

stoichiometric ratio, simplifying calculations.[1]

Principle of Standardization
The standardization of a sodium hydroxide solution using benzoic acid involves a

neutralization reaction. A precisely weighed amount of pure benzoic acid is dissolved in a

suitable solvent and then titrated with the NaOH solution of unknown concentration. The

reaction proceeds as follows:

C₆H₅COOH(aq) + NaOH(aq) → C₆H₅COONa(aq) + H₂O(l)

The endpoint of the titration, where all the benzoic acid has been neutralized by the NaOH, is

typically determined using a colorimetric indicator, such as phenolphthalein, which changes

from colorless to pink in a basic solution.[1][8] By knowing the mass of the benzoic acid and

the volume of NaOH solution required to reach the endpoint, the exact molarity of the NaOH

solution can be calculated.

Experimental Protocol: Standardization of Sodium
Hydroxide Solution using Benzoic Acid
This protocol details the steps for preparing a standard benzoic acid solution and using it to

accurately determine the concentration of a sodium hydroxide solution.

Materials and Reagents
Analytical grade benzoic acid (C₆H₅COOH)

Sodium hydroxide (NaOH) pellets

Distilled or deionized water

Ethanol (95%) or Propan-2-ol[4]

Phenolphthalein indicator solution
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Analytical balance

Volumetric flasks (250 mL, 1000 mL)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

Beakers

Magnetic stirrer and stir bar (optional)

Procedure
Part 1: Preparation of ~0.1 M Sodium Hydroxide Solution

Accurately weigh approximately 4.0 g of NaOH pellets into a beaker.

Carefully add about 500 mL of distilled water and stir until the pellets are completely

dissolved. Caution: The dissolution of NaOH is exothermic.

Transfer the cooled solution to a 1000 mL volumetric flask and dilute to the mark with distilled

water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Part 2: Preparation of Standard Benzoic Acid Solution

Accurately weigh approximately 0.5 g of dry, analytical grade benzoic acid into a 100 mL

beaker.[8] Record the exact mass.

Add about 20 mL of ethanol to dissolve the benzoic acid.[8] Gentle warming may be

required to facilitate dissolution.

Quantitatively transfer the dissolved benzoic acid to a 250 mL volumetric flask.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1666594?utm_src=pdf-body
https://www.benchchem.com/product/b1666594?utm_src=pdf-body
https://www.scribd.com/document/689045396/3-Assay-Benzoic-Acid
https://www.benchchem.com/product/b1666594?utm_src=pdf-body
https://www.scribd.com/document/689045396/3-Assay-Benzoic-Acid
https://www.benchchem.com/product/b1666594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask.

Dilute the solution to the 250 mL mark with distilled water and mix thoroughly.

Part 3: Titration and Standardization

Rinse the burette with a small amount of the prepared NaOH solution and then fill the burette

with the NaOH solution, ensuring no air bubbles are present in the tip. Record the initial

burette reading.

Pipette 25.00 mL of the standard benzoic acid solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the benzoic acid solution in the Erlenmeyer

flask.[1]

Titrate the benzoic acid solution with the NaOH solution from the burette while continuously

swirling the flask.

Continue the titration until the first permanent faint pink color persists for at least 30 seconds.

This is the endpoint.

Record the final burette reading.

Repeat the titration at least two more times with fresh aliquots of the benzoic acid solution

to ensure precision.

Calculations
Calculate the moles of benzoic acid used: Moles of C₆H₅COOH = Mass of C₆H₅COOH (g) /

Molar mass of C₆H₅COOH (122.12 g/mol )

Calculate the volume of NaOH used: Volume of NaOH (L) = (Final burette reading (mL) -

Initial burette reading (mL)) / 1000

Calculate the molarity of the NaOH solution: Based on the 1:1 stoichiometry of the reaction,

the moles of NaOH are equal to the moles of benzoic acid at the equivalence point. Molarity

of NaOH (mol/L) = Moles of C₆H₅COOH / Volume of NaOH (L)
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Calculate the average molarity: Calculate the molarity for each trial and determine the

average value.

Data Presentation
Parameter Trial 1 Trial 2 Trial 3

Mass of Benzoic Acid

(g)

Moles of Benzoic Acid

(mol)

Initial Burette Reading

(mL)

Final Burette Reading

(mL)

Volume of NaOH used

(mL)

Molarity of NaOH

(mol/L)

Average Molarity of

NaOH (mol/L)
\multicolumn{3}{c }{}
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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